BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of Ethyl 6-
(bromomethyl)nicotinate: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ethyl 6-(bromomethyl)nicotinate
CAS No.: 178264-57-8
Cat. No.: B175332
Get Quote
. J
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Introduction

Ethyl 6-(bromomethyl)nicotinate is a key building block in synthetic organic chemistry,
particularly in the development of novel pharmaceutical agents. Its bifunctional nature,
possessing both a reactive bromomethyl group and an ethyl nicotinate scaffold, makes it a
versatile intermediate for introducing the pyridinylmethyl moiety into a wide range of molecules.
Accurate and comprehensive spectroscopic characterization is paramount for verifying its
structure and purity, ensuring the integrity of subsequent synthetic transformations.

This technical guide provides a detailed overview of the expected spectroscopic data for Ethyl
6-(bromomethyl)nicotinate based on the analysis of its parent compound, Ethyl nicotinate,
and a closely related structural analog, Methyl 6-bromonicotinate. While direct experimental
data for the title compound is not readily available in the public domain, this guide offers a
robust predictive framework for its *H NMR, 13C NMR, IR, and Mass Spectrometry
characteristics.
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Predicted Spectroscopic Data of Ethyl 6-
(bromomethyl)nicotinate

The introduction of a bromomethyl group at the 6-position of the pyridine ring in ethyl nicotinate
is expected to induce significant changes in the spectroscopic data. The following tables
summarize the anticipated shifts and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR (Proton NMR) Data
The H NMR spectrum is expected to show characteristic signals for the ethyl ester and the

substituted pyridine ring. The bromomethyl group will introduce a new singlet, and the aromatic
protons will experience shifts due to the electron-withdrawing nature of the bromine atom.

Predicted Chemical Shift (9,

Multiplicity Assignment
ppm)
~9.1 d H-2
~8.3 dd H-4
~7.7 d H-5
~4.8 s -CH2Br
4.42 q -OCH2CHs
1.42 t -OCH2CHs

13C NMR (Carbon-13 NMR) Data

The 13C NMR spectrum will reflect the changes in the electronic environment of the carbon
atoms in the pyridine ring and the presence of the bromomethyl carbon.
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Predicted Chemical Shift (3, ppm) Assignment
~164 C=0

~158 C-6

~152 C-2

~138 C-14

~128 C-3

~122 C-5

~62 -OCH2CHs
~32 -CH2Br

~14 -OCH2CHs3

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional
groups present in the molecule.

Frequency (cm~1)

Vibrational Mode

~3100-3000 C-H stretch (aromatic)

~2980-2850 C-H stretch (aliphatic)

~1725 C=0 stretch (ester)

~1600, ~1470 C=C and C=N stretch (pyridine ring)
~1280 C-O stretch (ester)

~1200 C-N stretch

~680 C-Br stretch

Mass Spectrometry (MS)
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The mass spectrum is expected to show the molecular ion peak and characteristic

fragmentation patterns.

m/z Assignment

243/245 [M]* (Molecular ion with bromine isotopes)
198/200 [M - OCH2CHs]*

164 M- Br]*

120 [M - Br - COz]*

106 [CeHaN]*

78 [CsHaN]*

Spectroscopic Data of Related Compounds

To provide a solid foundation for the predicted data, the experimental spectroscopic data for

Ethyl nicotinate and *H NMR data for Methyl 6-bromonicotinate are presented below.

Ethyl nicotinate
1H NMR Data (90 MHz, CDCIs)[1]

Chemical Shift (3,

Multiplicity Integration Assignment

ppm)

9.23 S 1H H-2

8.76 d 1H H-6

8.28 dt 1H H-4

7.37 dd 1H H-5

4.42 q 2H -OCH2CH
1.42 t 3H -OCH2CHs

13C NMR Data (25.16 MHz, CDCls)[1]
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Chemical Shift (8, ppm) Assignment
165.19 C=0

153.37 C-6

150.94 C-2

136.93 C-14

126.40 C-3

123.27 C-5

61.39 -OCH2CHs
14.29 -OCH2CHs

IR Data

A comprehensive list of IR absorption bands for Ethyl nicotinate is available from various
sources. Key absorptions include the C=0 stretch of the ester at approximately 1723 cm~1, C-H
stretches of the aromatic ring above 3000 cm~%, and C-H stretches of the ethyl group below
3000 cm~1.

Mass Spectrometry Data

The mass spectrum of Ethyl nicotinate shows a molecular ion peak at m/z 151. Key fragments
are observed at m/z 123 ([M - C2Ha4]*), 106 ([M - OCH2CHs]*), and 78 ([CsHaN]™).

Methyl 6-bromonicotinate

'H NMR Data (500 MHz, CDCIs)
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: , Coupling
Chemical Shift N . :
Multiplicity Constant (J, Integration Assignment
(5, ppm)
Hz)

9.00 dd J=2.0,05 1H H-2

8.25 dd J=85,25 1H H-4

7.42 dd J=85,05 1H H-5

3.96 S 3H -OCHs

Experimental Protocols

The following are general protocols for acquiring the spectroscopic data discussed in this
guide.

NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a
suitable deuterated solvent (e.g., CDCls, DMSO-ds).

 Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
» Data Acquisition:
o For 'H NMR, acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

o For 3C NMR, a larger number of scans will be necessary due to the low natural
abundance of the 13C isotope. A proton-decoupled experiment is typically performed.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Chemical shifts are referenced to an internal standard, typically
tetramethylsilane (TMS) at 0.00 ppm.

IR Spectroscopy

e Sample Preparation:
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o Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

o Solid (KBr pellet): Grind a small amount of the solid sample with dry KBr powder and
press the mixture into a thin pellet.

o ATR (Attenuated Total Reflectance): Place a small amount of the sample directly on the
ATR crystal.

 Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

» Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm1).
A background spectrum should be recorded and automatically subtracted from the sample

spectrum.

Mass Spectrometry

o Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent
(e.g., methanol, acetonitrile).

e Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g.,
Electron lonization - El, or Electrospray lonization - ESI).

o Data Acquisition: Introduce the sample into the mass spectrometer. For El, the sample is
typically introduced via a direct insertion probe or a gas chromatograph. For ESI, the sample
is introduced via a liquid chromatograph or direct infusion. Acquire the mass spectrum over a
suitable mass-to-charge (m/z) range.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of a synthetic organic compound like Ethyl 6-(bromomethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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